Cas no 5505-00-0 (Benzonitrile,2-(2-phenylethyl)-)

Benzonitrile,2-(2-phenylethyl)- structure
5505-00-0 structure
Product Name:Benzonitrile,2-(2-phenylethyl)-
CAS No:5505-00-0
MF:C15H13N
MW:207.270423650742
CID:372296
PubChem ID:264964
Update Time:2025-04-19

Benzonitrile,2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-(2-phenylethyl)-
    • 2-(2-PHENETHYL)BENZONITRILE
    • 2-(2-phenylethyl)benzonitrile
    • 2-(1-TRITYL-1H-IMIDAZOL-4-YL)ETHYLAMINE OXALATE
    • 2-phenethylbenzonitrile
    • Benzonitrile,2-(2-phenylethyl)
    • Bibenzyl-2-carbonitril
    • bibenzyl-2-carbonitrile
    • Candida albicans
    • DTXSID10295228
    • 5505-00-0
    • SCHEMBL2507390
    • CHEMBL4067237
    • NSC-100687
    • NSC100687
    • Inchi: 1S/C15H13N/c16-12-15-9-5-4-8-14(15)11-10-13-6-2-1-3-7-13/h1-9H,10-11H2
    • InChI Key: OXQILFVQUJWBPI-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC=CC=1CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 207.10500
  • Monoisotopic Mass: 207.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 318.3 °C at 760 mmHg
  • Flash Point: 146.9 °C
  • Refractive Index: 1.591
  • PSA: 23.79000
  • LogP: 3.34348

Benzonitrile,2-(2-phenylethyl)- Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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